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Compound of Interest

Compound Name: 4-Bromo-2,N,N-trimethylaniline

Cat. No.: B1280631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 50638-49-8

This technical guide provides an in-depth overview of 4-Bromo-2,N,N-trimethylaniline, a

halogenated aromatic amine of interest in various chemical research and development sectors.

This document consolidates its chemical identity, physical and chemical properties, a detailed

experimental protocol for its synthesis, and a summary of its current known applications and

safety information.

Core Properties and Data
4-Bromo-2,N,N-trimethylaniline is a substituted aniline derivative. The presence of a bromine

atom and methyl groups on the aniline scaffold imparts specific chemical reactivity and physical

characteristics to the molecule.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Bromo-2,N,N-trimethylaniline is

presented in the table below. This data is essential for its handling, application in reactions, and

purification.
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Property Value Source

CAS Number 50638-49-8 [1][2]

Molecular Formula C₉H₁₂BrN [1]

Molecular Weight 214.11 g/mol [3]

Melting Point 54 °C [3]

Boiling Point 148 °C at 17 mmHg [3]

Purity ≥98.0% [3]

Synthesis Protocol
While a specific, peer-reviewed synthesis protocol for 4-Bromo-2,N,N-trimethylaniline is not

readily available in the searched literature, a general and plausible synthetic route can be

extrapolated from standard organic chemistry principles and procedures for analogous

compounds. The most direct approach would be the bromination of 2,N,N-trimethylaniline.

Experimental Workflow: Synthesis of 4-Bromo-2,N,N-
trimethylaniline
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Start: 2,N,N-trimethylaniline

Dissolve in a suitable
solvent (e.g., Acetic Acid)

Cool the solution
in an ice bath

Add Bromine (Br₂) dropwise
with stirring

Allow reaction to proceed
to completion

Quench with a reducing agent
(e.g., Sodium bisulfite solution)

Neutralize with a base
(e.g., NaOH solution)

Extract with an
organic solvent (e.g., Ethyl Acetate)

Dry the organic layer
(e.g., over MgSO₄)

Concentrate under
reduced pressure

Purify by column chromatography
or recrystallization

End: 4-Bromo-2,N,N-trimethylaniline

Click to download full resolution via product page

Caption: Synthetic workflow for 4-Bromo-2,N,N-trimethylaniline.
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Detailed Methodology
Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2,N,N-trimethylaniline in a suitable solvent such as glacial acetic acid.

Bromination: Cool the solution in an ice bath to 0-5 °C. Slowly add a stoichiometric

equivalent of bromine (Br₂), dissolved in the same solvent, dropwise to the stirred solution.

The reaction is exothermic and the temperature should be maintained below 10 °C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, pour the mixture into a beaker containing a

saturated aqueous solution of a reducing agent like sodium bisulfite to quench any unreacted

bromine. Subsequently, neutralize the solution by the slow addition of a base, such as

sodium hydroxide, until the pH is basic.

Extraction and Purification: Transfer the mixture to a separatory funnel and extract the

product with an appropriate organic solvent, for instance, ethyl acetate. Combine the organic

layers, wash with brine, and dry over an anhydrous drying agent like magnesium sulfate.

After filtering off the drying agent, concentrate the solvent under reduced pressure. The

crude product can then be purified by column chromatography on silica gel or by

recrystallization from a suitable solvent system to yield pure 4-Bromo-2,N,N-
trimethylaniline.

Spectroscopic Data
At present, detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-
Bromo-2,N,N-trimethylaniline is not widely published. Researchers are advised to acquire

this data on their synthesized or procured material for verification of its structure and purity.

Applications and Biological Relevance
The current scientific literature does not indicate significant research into the biological

activities or specific signaling pathway interactions of 4-Bromo-2,N,N-trimethylaniline. Its

primary utility appears to be as a chemical intermediate in organic synthesis. Halogenated
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anilines are versatile building blocks in the synthesis of more complex molecules, including

pharmaceuticals, agrochemicals, and materials for electronics. The bromine atom provides a

reactive handle for various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig

couplings), allowing for the introduction of diverse functionalities.

Safety and Handling
As with all halogenated aromatic amines, 4-Bromo-2,N,N-trimethylaniline should be handled

with care in a well-ventilated fume hood. Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn at all times. For detailed safety

information, refer to the material safety data sheet (MSDS) provided by the supplier.

Hazard and Precautionary Statement Relationship

4-Bromo-2,N,N-trimethylaniline

Acute Toxicity (Oral) Acute Toxicity (Dermal) Acute Toxicity (Inhalation)Skin Corrosion/IrritationSerious Eye Damage/Irritation

IF SWALLOWED: Call a POISON CENTER.
IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water.

Wear protective gloves/
protective clothing/eye protection/

face protection.

Avoid breathing dust/fume/gas/
mist/vapours/spray.Wash hands thoroughly after handling.

Click to download full resolution via product page

Caption: Relationship between hazards and precautionary measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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